Cas no 51819-59-1 (Butanedioic acid,2-(dodecen-1-yl)-)

Butanedioic acid,2-(dodecen-1-yl)- structure
51819-59-1 structure
Product Name:Butanedioic acid,2-(dodecen-1-yl)-
CAS No:51819-59-1
MF:C16H28O4
MW:284.391125679016
CID:371960
Update Time:2024-01-28

Butanedioic acid,2-(dodecen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(dodecen-1-yl)-
    • 2-[(E)-dodec-1-enyl]butanedioic acid
    • Butanedioicacid, dodecenyl- (9CI)
    • Dodecenylsuccinicacid
    • Succinic acid, dodecenyl- (7CI,8CI)
    • T 746
    • 2-dodec-1-enylbutanedioic acid
    • Inchi: 1S/C16H28O4/c1-2-3-4-5-6-7-8-9-10-11-12-14(16(19)20)13-15(17)18/h11-12,14H,2-10,13H2,1H3,(H,17,18)(H,19,20)/b12-11+
    • InChI Key: QDCPNGVVOWVKJG-VAWYXSNFSA-N
    • SMILES: C(O)(=O)C(/C=C/CCCCCCCCCC)CC(O)=O

Computed Properties

  • Exact Mass: 284.19884
  • Monoisotopic Mass: 284.198759
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.1
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Density: 1.03
  • Boiling Point: 407.2°Cat760mmHg
  • Flash Point: 214.2°C
  • PSA: 74.6
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited